Cas no 2384797-40-2 (Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)-)

• Product Name: Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)-
• CAS No: 2384797-40-2
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• MDL: MFCD32695630
• CID: 4785410
• Update Time: 2025-05-24

Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)-

• MDL： MFCD32695630
• Inchi： 1S/C9H7F3O4/c10-9(11,12)16-7-2-1-5(4-13)3-6(7)8(14)15/h1-3,13H,4H2,(H,14,15)
• InChI Key： XPSOEVIFAOCKDN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CO)=CC=C1OC(F)(F)F

Additional information on Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)-

Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)- (CAS No. 2384797-40-2): A Comprehensive Overview

Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)-, identified by its CAS number 2384797-40-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from medicinal chemistry to material science. The presence of both a hydroxymethyl and a trifluoromethoxy substituent on the benzene ring imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of more complex molecules.

The< strong>trifluoromethoxy group is particularly noteworthy due to its ability to modulate the reactivity and binding affinity of the molecule. This substituent is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. In contrast, the hydroxymethyl group introduces hydrophilicity and potential hydrogen bonding capabilities, which can be exploited in the development of bioactive compounds. The combination of these two functional groups makes Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)- an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The< strong>trifluoromethoxy group, in particular, has been extensively studied for its role in enhancing drug efficacy and reducing metabolic degradation. For instance, studies have shown that the introduction of trifluoromethyl groups can lead to increased binding affinity to biological targets, thereby improving the therapeutic potential of small molecule drugs. Similarly, the< strong>hydroxymethyl group can serve as a key interaction point with biological molecules, facilitating the development of more selective and potent agents.

The synthesis of< strong>Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by selective fluorination and hydroxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired functional groups with high precision. The use of computational methods for molecular modeling has further facilitated the design of efficient synthetic pathways, ensuring that the compound can be produced with minimal environmental impact.

The applications of< strong>Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)- extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. In agrochemical research, fluorinated benzoic acids have been explored as intermediates for the synthesis of herbicides and fungicides due to their enhanced stability and bioactivity. Additionally, in material science, these compounds can serve as precursors for advanced polymers and coatings that exhibit improved durability and chemical resistance.

In academic research,< strong>Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)- has been utilized as a scaffold for the development of novel bioactive molecules. Researchers have leveraged its structural features to design inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation. For example, studies have demonstrated its potential as a precursor for kinase inhibitors, which are critical in oncology research. The< strong>trifluoromethoxy group's ability to modulate electronic properties has been particularly useful in fine-tuning binding interactions with biological targets.

The pharmacological profile of< strong>Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)- has been evaluated through both in vitro and in vivo studies. Initial experiments have shown promising results regarding its ability to interact with specific receptors and enzymes relevant to therapeutic intervention. Furthermore, its metabolic stability suggests that it may exhibit a favorable pharmacokinetic profile upon systemic administration. These findings have prompted further investigation into its potential as a lead compound for drug development.

The future direction of research on< strong>Benzoic acid, 5-(hydroxymethyl)-2-(trifluoromethoxy)-< strong>CAS No. 2384797-40-2< strong>Benzoic acid,CAS No2384797-40-2CAS No2384797-40-2CAS No2384797-40-2CAS No2384797-40-2CAS No2384797-40-2CAS No2384797-40-2CAS No2384797-40-2CAS No2384797-40-2CAS No2384797-40-2CAS No2384797